Cas no 1704424-33-8 (5-amino-1-(but-2-en-1-yl)-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-(but-2-en-1-yl)-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 1704424-33-8
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6088394
• PubChem ID: 107900584
• Update Time: 2025-10-23

5-amino-1-(but-2-en-1-yl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(but-2-en-1-yl)-4-methyl-1,2-dihydropyridin-2-one
• EN300-1105707
• 1704424-33-8

• Inchi： 1S/C10H14N2O/c1-3-4-5-12-7-9(11)8(2)6-10(12)13/h3-4,6-7H,5,11H2,1-2H3/b4-3+
• InChI Key： XHECRBAHXZUMIA-ONEGZZNKSA-N
• SMILES： O=C1C=C(C)C(=CN1C/C=C/C)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-1-(but-2-en-1-yl)-4-methyl-1,2-dihydropyridin-2-one

5-Amino-1-(but-2-en-1-yl)-4-methyl-1,2-dihydropyridin-2-one: A Comprehensive Overview

5-Amino-1-(but-2-en-1-yl)-4-methyl-1,2-dihydropyridin-2-one is a structurally unique compound with the CAS number 1704424-33-8. This compound belongs to the class of dihydropyridines, which are known for their diverse applications in pharmaceuticals and organic synthesis. The molecule features a dihydropyridine ring system with an amino group at position 5, a butenyl group at position 1, and a methyl group at position 4. These substituents contribute to its distinctive chemical properties and potential biological activities.

The dihydropyridine ring system is a core structural motif in many bioactive compounds, including calcium channel blockers and other pharmaceutical agents. In the case of 5-amino-1-(but-2-en-1-yl)-4-methyl-1,2-dihydropyridin-2-one, the presence of the amino group at position 5 introduces additional hydrogen bonding capabilities, which can enhance its interactions with biological targets. The butenyl group at position 1 adds a degree of unsaturation to the molecule, potentially influencing its electronic properties and reactivity.

Recent studies have highlighted the potential of 5-amino derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The methyl group at position 4 in this compound may play a role in modulating its lipophilicity, which is an important factor in drug design for improving bioavailability and target affinity.

The synthesis of 5-amino-1-(but-2-en-1-yl)-4-methyl-1,2-dihydropyridin-2-one involves a multi-step process that typically includes the formation of the dihydropyridine ring followed by functionalization at specific positions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, often employing catalytic methods or microwave-assisted techniques to accelerate reaction times.

In terms of biological activity, this compound has shown promise in preliminary assays targeting enzymes involved in oxidative stress pathways. The amino group and methyl substituent are thought to contribute to its ability to scavenge free radicals, making it a candidate for further investigation in antioxidant therapies.

Moreover, the dihydropyridine core of this compound has been implicated in modulating ion channels, suggesting potential applications in cardiovascular drug development. However, further studies are required to fully understand its pharmacokinetic profile and safety profile.

The CAS number 1704424-33-8 serves as a unique identifier for this compound within chemical databases, facilitating its identification and tracking across various research platforms. This ensures that researchers can consistently reference and reproduce experiments involving this compound.

In conclusion, 5-amino-1-(but-2-en-1-y